![molecular formula C11H12INO2 B4180351 N-(2-iodophenyl)tetrahydro-2-furancarboxamide](/img/structure/B4180351.png)
N-(2-iodophenyl)tetrahydro-2-furancarboxamide
Overview
Description
N-(2-Iodophenyl)tetrahydro-2-furancarboxamide is a chemical compound with the molecular formula C11H12INO2 . It has an average mass of 317.123 Da and a monoisotopic mass of 316.991272 Da .
Molecular Structure Analysis
The molecular structure of N-(2-Iodophenyl)tetrahydro-2-furancarboxamide consists of an iodophenyl group attached to a tetrahydrofuran ring via an amide linkage . The presence of the iodine atom suggests that this compound could potentially be used in radiochemical reactions or as a precursor for further synthetic transformations.Scientific Research Applications
- N-(2-iodophenyl)oxolane-2-carboxamide has demonstrated promising antiproliferative activity in vitro. It shows potential as an inhibitor of cell growth, particularly in cancer cells. Researchers have observed GI50 values ranging from 26 nM to 86 nM, making it comparable to existing anticancer drugs like erlotinib .
- The compound belongs to the oxazole family, which is a class of heterocyclic compounds. These molecules play a crucial role in drug discovery and development. Researchers explore their synthetic pathways, reactivity, and biological properties .
- Researchers have developed efficient synthetic strategies for preparing novel 2’-carboxyl isoflavones from N-(2-iodophenyl)oxolane-2-carboxamide . These isoflavones possess diverse functional groups, including hydroxyl, carboxyl, and carboxamido moieties. Such compounds are attractive for biological screening and targeted structural modifications .
- N-(2-iodophenyl)oxolane-2-carboxamide serves as a useful precursor for synthesizing structurally diverse heterocyclic compounds. Its reactivity allows for further functionalization, leading to a wide range of synthetic and pharmaceutical applications .
- Real-time predictors based on quantitative structure-property relationships (QSPR) and artificial neural networks (ANN) can estimate physicochemical properties of N-(2-iodophenyl)oxolane-2-carboxamide . These predictions aid in drug development and optimization .
Antiproliferative Activity
Heterocyclic Chemistry
Isoflavone Derivatives
Chemical Precursors
Computational Predictions
Safety and Hazards
properties
IUPAC Name |
N-(2-iodophenyl)oxolane-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12INO2/c12-8-4-1-2-5-9(8)13-11(14)10-6-3-7-15-10/h1-2,4-5,10H,3,6-7H2,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNCTUAICDLIJDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)NC2=CC=CC=C2I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-iodophenyl)oxolane-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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